2-Methyl-3-phenyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole

• CAS No.: 53360-94-4
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 6-methyl-5-phenyl-3,5,6,7-tetrahydro-2H-imidazo[1,2-a]imidazole
• InChI: InChI=1S/C12H15N3/c1-9-11(10-5-3-2-4-6-10)15-8-7-13-12(15)14-9/h2-6,9,11H,7-8H2,1H3,(H,13,14)
• InChI Key: BWRHNDOASKGGST-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N2CCN=C2N1)C3=CC=CC=C3

Description

2-Methyl-3-phenyl-2,3,5,6-tetrahydro-1H-imidazo[1,2-a]imidazole is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 12 parts of the oily α-[1-(2-imidazolin-2-ylamino)ethyl]benzyl alcohol in 40 parts of sulfuric acid solution 80% is stirred for 3 hours at room temperature. The reaction mixture is poured onto crushed ice. The whole is alkalized with sodium hydroxide solution and the product is extracted with toluene. The extract is dried, filtered and evaporated. The residue is washed with acetone and dried, yielding 2,3,5,6-tetrahydro-2-methyl-3-phenyl-1H-imidazo[1,2-a]imidazole; m.p. 179.4°C.